Cas no 1210047-59-8 (6-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline)

• Product Name: 6-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline
• CAS No: 1210047-59-8
• MF: C₁₄H₁₆BClN₂O₂
• MW: 290.553042411804
• CID: 4577817
• PubChem ID: 59286256
• Update Time: 2025-06-13

6-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline
• 6-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline

• Inchi： 1S/C14H16BClN2O2/c1-13(2)14(3,4)20-15(19-13)9-7-11-12(8-10(9)16)18-6-5-17-11/h5-8H,1-4H3
• InChI Key： USJOQJLBLDFJHH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=C(B3OC(C)(C)C(C)(C)O3)C=2)N=CC=1

Additional information on 6-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline

6-Chloro-7-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Quinoxaline: A Versatile Building Block in Modern Medicinal Chemistry

The compound 6-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline (CAS No. 1210047-59-8) represents a significant advancement in the field of medicinal chemistry. This quinoxaline derivative combines the structural rigidity of the quinoline scaffold with the reactivity of a boronic acid ester group at position 7 and a chlorine substituent at position 6. These features make it an ideal precursor for Suzuki-Miyaura cross-coupling reactions and other boron-mediated synthetic strategies. Recent studies highlight its role in designing novel bioactive molecules targeting cancer and neurodegenerative diseases.

Structurally, the tetramethyl-dioxaborolane moiety enhances synthetic versatility by enabling site-specific functionalization under mild conditions. The chlorine atom at position 6 provides additional nucleophilic reactivity for further derivatization. Computational studies published in Journal of Medicinal Chemistry (2023) reveal that this compound’s electronic properties align with pharmacophore models for kinase inhibitors and GPCR modulators. Its planar aromatic system also exhibits favorable π-stacking interactions with biological targets.

Synthetic advancements have streamlined access to this compound through palladium-catalyzed arylation strategies reported in Nature Communications (2024). Researchers demonstrated a one-pot synthesis starting from 6-chloroquinoxaline using bis(pinacolato)diboron and potassium acetate under microwave irradiation. This method achieves >95% yield while minimizing waste generation—a critical factor for scalable drug development processes.

In therapeutic applications, this compound serves as a key intermediate in antitumor drug discovery programs. A 2023 study in Cancer Research showed that its boronic ester group facilitates selective conjugation to tumor-targeting peptides via click chemistry. When coupled with platinum-based anticancer agents through transition metal catalysis, it forms prodrugs that exhibit enhanced cytotoxicity toward triple-negative breast cancer cells compared to conventional regimens.

Beyond oncology research, this quinoxaline derivative has emerged as a promising tool in neurobiology. A recent paper in Nature Neuroscience (December 2024) describes its use as a fluorescent probe for imaging amyloid-beta plaques in Alzheimer’s disease models. The boron-containing fragment allows near-infrared fluorescence activation under biocompatible conditions while the quinoline core binds selectively to pathological protein aggregates.

Material science applications are also expanding rapidly due to this compound’s unique photophysical properties. Solid-state studies published in Advanced Materials (January 2025) demonstrated its potential as an organic semiconductor when incorporated into conjugated polymers via Stille coupling reactions. The chlorine substituent tunes charge carrier mobility while the dioxaborolane group enhances thermal stability—a combination critical for flexible electronic devices.

Clinical translation efforts are supported by recent toxicology data from preclinical trials conducted at MIT’s Koch Institute (unpublished data pending publication). Dermal and oral administration studies confirmed low acute toxicity profiles even at doses exceeding therapeutic thresholds by fivefold. Pharmacokinetic analysis revealed favorable bioavailability when formulated with lipid nanoparticles—a formulation strategy now being optimized for phase I trials targeting solid tumors.

This multifunctional molecule exemplifies modern drug discovery paradigms where structural design principles intersect with cutting-edge synthetic methodologies. Its ability to bridge diverse chemical spaces—from medicinal chemistry to materials engineering—positions it as an essential component of interdisciplinary research portfolios across academia and industry sectors.